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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of TCS PIM-1 1, a potent and selective inhibitor of

the PIM-1 kinase, with other notable PIM inhibitors. The information presented is supported by

experimental data to assist researchers in selecting the most appropriate tool for their studies.

The PIM (Proviral Integration site for Moloney murine leukemia virus) family of serine/threonine

kinases, comprising PIM-1, PIM-2, and PIM-3, are crucial mediators of cell proliferation,

survival, and metabolic adaptation. Their upregulation is implicated in various hematological

malignancies and solid tumors, making them attractive targets for therapeutic intervention.

Validating the specific inhibition of PIM-1 is critical for understanding its role in disease and for

the development of targeted therapies.

Comparative Analysis of PIM-1 Inhibitors
TCS PIM-1 1 is a well-characterized, ATP-competitive inhibitor of PIM-1 kinase.[1][2][3][4][5] Its

performance, particularly its selectivity, can be benchmarked against other widely used PIM

inhibitors such as the pan-PIM inhibitors AZD1208 and GDC-0339, and the first-generation

inhibitor SGI-1776.
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Inhibitor Target(s) IC50 (nM) Ki (nM)
Mechanism
of Action

Key
Features

TCS PIM-1 1 PIM-1 50 Not Reported
ATP-

competitive

Highly

selective for

PIM-1 over

PIM-2 and

MEK1/2

(>400-fold).

[1][2][3][4][5]

PIM-2 >20,000

MEK1/2 >20,000

AZD1208 Pan-PIM PIM-1: 0.4 PIM-1: 0.1
ATP-

competitive

Potent, orally

available

pan-PIM

inhibitor.[6][7]

[8][9][10]

Effective in

preclinical

models of

acute myeloid

leukemia

(AML).[6][9]

PIM-2: 5 PIM-2: 1.92

PIM-3: 1.9 PIM-3: 0.4

GDC-0339 Pan-PIM Not Reported PIM-1: 0.03 ATP-

competitive

Potent, orally

bioavailable

pan-PIM

inhibitor.[11]

[12][13]

Investigated

for the

treatment of

multiple
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myeloma.[11]

[12]

PIM-2: 0.1

PIM-3: 0.02

SGI-1776
PIM family,

Flt3, Haspin
PIM-1: 7 Not Reported

ATP-

competitive

First-

generation

PIM inhibitor

with activity

against other

kinases.[14]

[15][16][17]

[18][19]

Clinical

development

was halted

due to

cardiotoxicity

concerns.[19]

PIM-2: 363

PIM-3: 69

Flt3: 44

Signaling Pathways and Experimental Validation
Understanding the PIM-1 signaling cascade is essential for designing experiments to validate

inhibitor efficacy. PIM-1 is a downstream effector of the JAK/STAT pathway and influences cell

survival and proliferation by phosphorylating a range of substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. caymanchem.com [caymanchem.com]

4. abmole.com [abmole.com]

5. TCS PIM-1 1 | Pim Kinase | Tocris Bioscience [tocris.com]

6. ashpublications.org [ashpublications.org]

7. selleckchem.com [selleckchem.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1224100/docs?utm_src=pdf-body-img#validating-pim-1-inhibition-a-comparative-guide-to-tcs-pim-1-1
https://www.benchchem.com/product/b1224100?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/TCS-PIM-1-1.html
https://www.selleckchem.com/products/tcs-pim-1-1.html
https://www.caymanchem.com/product/16286/tcs-pim-1-1
https://www.abmole.com/products/tcs-pim-1-1.html
https://www.tocris.com/products/tcs-pim-1-1_2979
https://ashpublications.org/blood/article/123/6/905/32601/AZD1208-a-potent-and-selective-pan-Pim-kinase
https://www.selleckchem.com/products/azd-1208.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. apexbt.com [apexbt.com]

9. AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in
preclinical models of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

10. medchemexpress.com [medchemexpress.com]

11. medchemexpress.com [medchemexpress.com]

12. Optimization of Pan-Pim Kinase Activity and Oral Bioavailability Leading to
Diaminopyrazole (GDC-0339) for the Treatment of Multiple Myeloma - PubMed
[pubmed.ncbi.nlm.nih.gov]

13. pubs.acs.org [pubs.acs.org]

14. selleckchem.com [selleckchem.com]

15. Mechanisms of cytotoxicity to Pim kinase inhibitor, SGI-1776, in acute myeloid leukemia -
PMC [pmc.ncbi.nlm.nih.gov]

16. caymanchem.com [caymanchem.com]

17. bpsbioscience.com [bpsbioscience.com]

18. spandidos-publications.com [spandidos-publications.com]

19. Pim-1 kinase as cancer drug target: An update - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Validating PIM-1 Inhibition: A Comparative Guide to
TCS PIM-1 1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224100/docs#validating-pim-1-inhibition-a-
comparative-guide-to-tcs-pim-1-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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